2-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-(5-chlorothiophen-2-yl)sulfonyl-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C18H14ClNO4S2/c19-16-10-11-18(25-16)26(22,23)12-17(21)20-13-6-8-15(9-7-13)24-14-4-2-1-3-5-14/h1-11H,12H2,(H,20,21)
• InChI Key: UEEBVKZSKNSINV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)CS(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C18H14ClNO4S2
• Molecular Weight: 407.9 g/mol

Description

2-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-phenoxyphenyl)acetamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of Janus kinase inhibitors (JAK inhibitors) and has been found to be effective in treating a variety of autoimmune and inflammatory diseases. In

Scientific Research Applications

Synthesis and Theoretical Analysis

• Novel sulfacetamide derivatives, including structures related to "2-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-phenoxyphenyl)acetamide," have been synthesized and subjected to Density Functional Theory (DFT) studies. These studies help in understanding the structural properties and predicting the stability and reactivity of these compounds. The molecular electrostatic potential mapping indicated the reactive sites, and the first hyperpolarizability analysis suggested potential nonlinear optical properties (Noreen et al., 2015).

Antibacterial and Anti-Urease Activities

• The antibacterial activities of these compounds were evaluated against various bacterial strains, demonstrating effectiveness at different concentrations. Notably, one compound exhibited excellent urease inhibition, indicating its potential for therapeutic applications in diseases where urease activity is a concern (Noreen et al., 2015).

Anticancer Potential

• Some sulfonamide derivatives have been synthesized and screened for their cytotoxic activity against cancer cell lines, highlighting the potential of such compounds, including derivatives of "this compound," in cancer therapy. A particular compound was identified as potent against breast cancer cell lines, suggesting the relevance of these chemical frameworks in developing anticancer drugs (Ghorab et al., 2015).

Chemical Modification and Reactivity

• Research on phenoxyacetamide derivatives has explored their chemical reactivity, demonstrating the versatility of these compounds in forming different derivatives with potential biological activities. This includes the formation of sulfonamide and sulfonohydrazide derivatives, contributing to the chemical diversity and applicability of this chemical class in various biological contexts (Cremlyn et al., 1978).